Cas no 2227774-62-9 ((2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid)

• Product Name: (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid
• CAS No: 2227774-62-9
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6121207
• PubChem ID: 165805953
• Update Time: 2025-09-26

(2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid
• 2227774-62-9
• EN300-1539997
• (2RS,3SR)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxolane-2-carboxylic acid

• Inchi： 1S/C23H24N2O6/c1-13(21(26)25-19-10-11-30-20(19)22(27)28)24-23(29)31-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-20H,10-12H2,1H3,(H,24,29)(H,25,26)(H,27,28)/t13-,19-,20+/m1/s1
• InChI Key： OSQKCPODEQEZBL-GBLZOACLSA-N
• SMILES： O1CC[C@H]([C@H]1C(=O)O)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid

Comprehensive Guide to (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid (CAS No. 2227774-62-9)

(2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid (CAS No. 2227774-62-9) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and peptide synthesis. This compound, often abbreviated for convenience in scientific literature, plays a crucial role in the development of novel therapeutic agents and biochemical tools. Its unique structural features make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The chemical structure of (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect amino groups during the formation of peptide bonds. This feature is particularly important in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for research and therapeutic applications. The presence of the oxolane-2-carboxylic acid moiety further enhances its utility in creating structurally diverse peptides.

One of the most frequently asked questions about CAS No. 2227774-62-9 is its role in modern drug discovery. Researchers are increasingly interested in this compound due to its potential applications in the development of targeted therapies, particularly in oncology and neurodegenerative diseases. The Fmoc-protected amino acid derivative is essential for constructing peptide-based drugs, which are gaining traction as they offer high specificity and reduced side effects compared to traditional small-molecule drugs.

Another hot topic in the scientific community is the use of (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid in the synthesis of cyclic peptides. Cyclic peptides are known for their enhanced stability and bioavailability, making them attractive candidates for drug development. The compound's unique structure allows for the incorporation of cyclic motifs, which can improve the pharmacokinetic properties of the resulting peptides.

From a market perspective, the demand for CAS No. 2227774-62-9 is expected to grow steadily, driven by the expanding peptide therapeutics market. According to recent industry reports, the global peptide synthesis market is projected to reach significant valuations in the coming years, with Fmoc-protected amino acids being a key contributor. This growth is fueled by advancements in peptide-based drug delivery systems and the increasing prevalence of chronic diseases that require targeted treatment approaches.

In addition to its pharmaceutical applications, (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid is also utilized in academic research. Scientists employ this compound to study peptide-protein interactions, enzyme mechanisms, and other fundamental biochemical processes. Its versatility makes it a staple in laboratories focused on chemical biology and medicinal chemistry.

For those interested in the technical aspects, the synthesis of CAS No. 2227774-62-9 involves multi-step organic reactions, including the protection of amino groups with Fmoc chloride and subsequent coupling reactions. The purity and quality of the final product are critical, as impurities can affect the efficiency of peptide synthesis. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly used to characterize and validate the compound.

As the field of peptide therapeutics continues to evolve, (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid will remain a vital tool for researchers and pharmaceutical companies. Its ability to facilitate the creation of complex peptide structures positions it at the forefront of innovation in drug development. Whether you are a seasoned chemist or a newcomer to the field, understanding the properties and applications of this compound is essential for staying ahead in the competitive landscape of biomedical research.